Cas no 1448074-82-5 (1-(cyclohex-3-ene-1-carbonyl)-3-(4-fluorobenzenesulfonyl)azetidine)

• Product Name: 1-(cyclohex-3-ene-1-carbonyl)-3-(4-fluorobenzenesulfonyl)azetidine
• CAS No: 1448074-82-5
• MF: C₁₆H₁₈FNO₃S
• MW: 323.382426738739
• CID: 6532936
• Update Time: 2025-06-11

1-(cyclohex-3-ene-1-carbonyl)-3-(4-fluorobenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohex-3-ene-1-carbonyl)-3-(4-fluorobenzenesulfonyl)azetidine
• cyclohex-3-en-1-yl-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]methanone

• Inchi： 1S/C16H18FNO3S/c17-13-6-8-14(9-7-13)22(20,21)15-10-18(11-15)16(19)12-4-2-1-3-5-12/h1-2,6-9,12,15H,3-5,10-11H2
• InChI Key： UKNADMZHFFQADC-UHFFFAOYSA-N
• SMILES： C(C1CCC=CC1)(N1CC(S(C2=CC=C(F)C=C2)(=O)=O)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-(cyclohex-3-ene-1-carbonyl)-3-(4-fluorobenzenesulfonyl)azetidine

Professional Introduction to Compound with CAS No. 1448074-82-5 and Product Name: 1-(cyclohex-3-ene-1-carbonyl)-3-(4-fluorobenzenesulfonyl)azetidine

The compound identified by the CAS number 1448074-82-5 and the product name 1-(cyclohex-3-ene-1-carbonyl)-3-(4-fluorobenzenesulfonyl)azetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both cyclohexene and fluoro-substituted benzenesulfonyl groups, which contribute to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel azetidine derivatives as pharmacological agents. Azetidine, a five-membered heterocycle, is known for its ability to mimic certain biological scaffolds, making it a valuable scaffold for drug design. The introduction of functional groups such as the carbonyl group in the cyclohexene moiety and the fluoro-substituent on the benzenesulfonyl group enhances the compound's potential for interactions with biological targets. These modifications not only influence the electronic properties of the molecule but also its solubility and metabolic stability, which are critical factors in drug development.

The fluoro-substituted benzenesulfonyl group is particularly noteworthy due to its presence in many bioactive molecules. Fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug by affecting its binding affinity, metabolic pathways, and distribution within the body. In this compound, the fluorine atom is positioned at the para position relative to the sulfonyl group, which is a common substitution pattern observed in pharmacologically active compounds. This specific arrangement can enhance the molecule's interaction with biological receptors, potentially leading to improved efficacy.

Structurally, the cyclohex-3-ene-1-carbonyl moiety provides a rigid aromatic-like backbone that can stabilize certain conformations of the molecule. This rigidity is often beneficial in drug design as it can improve binding affinity by reducing conformational entropy during interactions with biological targets. Additionally, the presence of a carbonyl group at position 1 of the cyclohexene ring introduces a site for potential hydrogen bonding interactions, which can further enhance binding stability.

Recent studies have demonstrated that azetidine derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound under discussion may be explored for its potential in these areas due to its unique structural features. The combination of the cyclohexene and fluoro-substituted benzenesulfonyl groups creates a multifaceted scaffold that can interact with various biological targets. This versatility makes it an attractive candidate for further investigation in medicinal chemistry.

In terms of synthetic chemistry, 1-(cyclohex-3-ene-1-carbonyl)-3-(4-fluorobenzenesulfonyl)azetidine can be synthesized through multi-step organic reactions involving cyclization, sulfonylation, and functional group transformations. The synthesis would likely require careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the fluoro-substituent efficiently. The development of efficient synthetic routes is crucial for scaling up production and conducting further preclinical studies.

The pharmacological evaluation of this compound would involve testing its activity against various biological targets relevant to its intended therapeutic applications. Initial studies might focus on assessing its interaction with enzymes or receptors involved in disease pathways such as inflammation or cancer progression. High-throughput screening (HTS) techniques could be utilized to identify specific biological activities rapidly. Additionally, computational methods such as molecular docking can provide insights into how this compound interacts with potential targets at the molecular level.

Once promising activity is identified in vitro, further studies would be necessary to evaluate the compound's efficacy and safety in vivo. Preclinical animal models would be used to assess pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicological profiles. These studies are essential for determining whether the compound has sufficient potential to proceed to human clinical trials.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines including chemistry, biology, pharmacology, and clinical medicine. The compound 1-(cyclohex-3-ene-1-carbonyl)-3-(4-fluorobenzenesulfonyl)azetidine, with its unique structural features derived from cyclohexene and fluoro-substituted benzenesulfonyl groups, represents an exciting area for research innovation. Continued investigation into this class of azetidine derivatives holds promise for discovering new therapeutic agents that address unmet medical needs.